Cas no 2411274-28-5 (Ethyl 2-(4-fluorosulfonyloxy-3-methylphenyl)acetate)

• Product Name: Ethyl 2-(4-fluorosulfonyloxy-3-methylphenyl)acetate
• CAS No: 2411274-28-5
• MF: C₁₁H₁₃FO₅S
• MW: 276.281326055527
• CID: 5464818
• Update Time: 2025-06-30

Ethyl 2-(4-fluorosulfonyloxy-3-methylphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(4-fluorosulfonyloxy-3-methylphenyl)acetate
• ethyl 2-{4-[(fluorosulfonyl)oxy]-3-methylphenyl}acetate
• Z3919178225

• Inchi： 1S/C11H13FO5S/c1-3-16-11(13)7-9-4-5-10(8(2)6-9)17-18(12,14)15/h4-6H,3,7H2,1-2H3
• InChI Key： XYTWNYOUUGESEJ-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1C=CC(=CC=1C)CC(=O)OCC)F

Computed Properties

• Exact Mass: 276.04677285 g/mol
• Monoisotopic Mass: 276.04677285 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 78
• Molecular Weight: 276.28

Additional information on Ethyl 2-(4-fluorosulfonyloxy-3-methylphenyl)acetate

Ethyl 2-(4-fluorosulfonyloxy-3-methylphenyl)acetate (CAS No. 2411274-28-5): An Overview of a Versatile Compound in Pharmaceutical and Chemical Research

Ethyl 2-(4-fluorosulfonyloxy-3-methylphenyl)acetate (CAS No. 2411274-28-5) is a unique and versatile compound that has garnered significant attention in the fields of pharmaceutical and chemical research. This compound, characterized by its distinct molecular structure, offers a wide range of applications, from synthetic intermediates to potential therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and recent research developments surrounding Ethyl 2-(4-fluorosulfonyloxy-3-methylphenyl)acetate.

The molecular formula of Ethyl 2-(4-fluorosulfonyloxy-3-methylphenyl)acetate is C₁₁H₁₃F₁O₅S, and it has a molecular weight of approximately 290.3 g/mol. The compound features a fluoro-substituted sulfonyloxy group and a methylated phenyl ring, which contribute to its unique reactivity and stability. These structural characteristics make it an attractive candidate for various chemical transformations and biological studies.

In terms of synthesis, Ethyl 2-(4-fluorosulfonyloxy-3-methylphenyl)acetate can be prepared through several well-documented methods. One common approach involves the reaction of ethyl 2-(3-methyl-4-hydroxyphenyl)acetate with fluorosulfonic acid or its derivatives. This reaction typically proceeds under controlled conditions to ensure high yields and purity. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis routes, which minimize the use of hazardous reagents and reduce waste generation.

The physical properties of Ethyl 2-(4-fluorosulfonyloxy-3-methylphenyl)acetate are well-characterized. It is a colorless liquid at room temperature with a boiling point around 150°C at reduced pressure. The compound is soluble in common organic solvents such as dichloromethane, ethyl acetate, and dimethyl sulfoxide (DMSO), making it easy to handle in laboratory settings. Its solubility in water is limited, which can be advantageous for certain applications where aqueous solubility is not desired.

In the realm of pharmaceutical research, Ethyl 2-(4-fluorosulfonyloxy-3-methylphenyl)acetate has shown promise as a synthetic intermediate for the development of novel drugs. The presence of the fluoro-substituted sulfonyloxy group can enhance the pharmacological properties of target molecules, such as their metabolic stability and bioavailability. Recent studies have explored its potential in the synthesis of anti-inflammatory agents, antiviral compounds, and anticancer drugs. For instance, researchers at the University of California have reported the use of this compound in the synthesis of a new class of selective COX-2 inhibitors with improved therapeutic profiles.

Beyond its pharmaceutical applications, Ethyl 2-(4-fluorosulfonyloxy-3-methylphenyl)acetate has found utility in various chemical processes and industrial applications. Its reactivity with nucleophiles makes it an excellent starting material for the preparation of functionalized organic compounds. Additionally, its stability under a wide range of reaction conditions allows it to be used in multistep synthetic sequences without significant degradation.

The safety profile of Ethyl 2-(4-fluorosulfonyloxy-3-methylphenyl)acetate is an important consideration for both laboratory use and industrial applications. While it is generally considered safe when handled properly, appropriate precautions should be taken to avoid exposure to skin or inhalation. Safety data sheets (SDS) provide detailed information on handling, storage, and disposal procedures to ensure user safety.

In conclusion, Ethyl 2-(4-fluorosulfonyloxy-3-methylphenyl)acetate (CAS No. 2411274-28-5) is a valuable compound with diverse applications in pharmaceutical and chemical research. Its unique molecular structure and versatile reactivity make it an essential tool for scientists working on new drug development and advanced chemical processes. As research continues to uncover new possibilities for this compound, its importance in the scientific community is likely to grow further.